4-Bromo-3,5-dimethyl-1,1'-biphenyl
Overview
Description
“4-Bromo-3,5-dimethyl-1,1’-biphenyl” is a chemical compound with the molecular formula C12H9Br . It is also known by other names such as Biphenyl, 4-bromo-; p-Bromobiphenyl; p-Phenylbromobenzene; 4-Biphenyl bromide; 4-Bromobiphenyl; 4-Bromodiphenyl; p-Bromodiphenyl; 4-Bromo-1,1’-biphenyl; 4-Brom-biphenyl .
Molecular Structure Analysis
The molecular structure of “4-Bromo-3,5-dimethyl-1,1’-biphenyl” consists of two benzene rings linked at the [1,1’] position with a bromine atom attached to the 4th carbon and two methyl groups attached to the 3rd and 5th carbons .Chemical Reactions Analysis
While specific chemical reactions involving “4-Bromo-3,5-dimethyl-1,1’-biphenyl” are not available, biphenyl compounds in general are known to undergo various chemical reactions. For example, they can undergo catalytic protodeboronation .Physical And Chemical Properties Analysis
The molecular weight of “4-Bromo-3,5-dimethyl-1,1’-biphenyl” is 233.104 . Other physical and chemical properties such as boiling point and fusion temperature are also available .Scientific Research Applications
- Building Block : 4-Bromo-3,5-dimethyl-1,1’-biphenyl serves as a versatile building block in organic synthesis. Researchers use it to create more complex molecules, such as pharmaceutical intermediates .
- Drug Design : Medicinal chemists explore its derivatives for potential drug candidates. The bromine substitution can influence biological activity, making it valuable in drug discovery .
- Liquid Crystals : Biphenyl derivatives, including 4-bromo-1,1’-biphenyl, exhibit liquid crystalline behavior. These compounds find applications in display technologies, such as liquid crystal displays (LCDs) .
- Environmental Monitoring : 4-Bromo-3,5-dimethyl-1,1’-biphenyl can serve as a marker or tracer in environmental studies. Its detection in soil, water, or air can provide insights into pollution sources and transport .
- Mass Spectrometry : Mass spectral analysis helps confirm the molecular weight and infer fragmentation patterns. Researchers use this technique to identify and quantify 4-bromo-1,1’-biphenyl in complex mixtures .
- Thermophysical Properties : The National Institute of Standards and Technology (NIST) provides critically evaluated data on thermophysical properties of this compound. These include triple point temperature, boiling temperature, critical temperature, density, enthalpy of vaporization, and heat capacity .
- Phase Equilibria : Researchers study its phase boundaries, critical pressure, and density variations .
Organic Synthesis and Medicinal Chemistry
Materials Science
Environmental Chemistry
Analytical Chemistry
Chemical Research
Pharmaceutical Testing
Safety and Hazards
Mechanism of Action
Target of Action
Biphenyl compounds often interact with various enzymes and receptors in the body due to their aromatic nature .
Mode of Action
Brominated biphenyls are known to undergo reactions at the benzylic position, including free radical bromination and nucleophilic substitution . This suggests that 4-Bromo-3,5-dimethyl-1,1’-biphenyl may interact with its targets through similar mechanisms.
Biochemical Pathways
Brominated biphenyls are known to be involved in various biochemical processes, including oxidative stress and disruption of endocrine signaling .
Pharmacokinetics
Similar brominated biphenyl compounds are known to have good absorption and distribution due to their lipophilic nature . They are metabolized primarily in the liver and excreted via the bile and urine .
Result of Action
Brominated biphenyls are known to cause various biological effects, including cytotoxicity, genotoxicity, and endocrine disruption .
Action Environment
The action, efficacy, and stability of 4-Bromo-3,5-dimethyl-1,1’-biphenyl can be influenced by various environmental factors. These include temperature, pH, and the presence of other substances that can interact with the compound . For example, the compound’s reactivity and stability can be affected by the presence of light, oxygen, and certain metal ions .
properties
IUPAC Name |
2-bromo-1,3-dimethyl-5-phenylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Br/c1-10-8-13(9-11(2)14(10)15)12-6-4-3-5-7-12/h3-9H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBGLZCFMKVODIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Br)C)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Br | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3,5-dimethyl-1,1'-biphenyl |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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